Cas no 2228799-91-3 (5-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one)

• Product Name: 5-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one
• CAS No: 2228799-91-3
• MF: C₉H₇F₃N₂O₂
• MW: 232.159292459488
• CID: 6355371
• PubChem ID: 165630072
• Update Time: 2025-10-08

5-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one
• EN300-1943475
• 2228799-91-3
• 5-[4-(trifluoromethyl)pyridin-3-yl]-1,3-oxazolidin-2-one

• Inchi： 1S/C9H7F3N2O2/c10-9(11,12)6-1-2-13-3-5(6)7-4-14-8(15)16-7/h1-3,7H,4H2,(H,14,15)
• InChI Key： XPRSGIJUUWDUPQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C1CNC(=O)O1)(F)F

Computed Properties

• Exact Mass: 232.04596196g/mol
• Monoisotopic Mass: 232.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.2Ų

Additional information on 5-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one

Research Briefing on 5-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one (CAS: 2228799-91-3)

This research briefing provides an in-depth analysis of the latest advancements related to the chemical compound 5-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one (CAS: 2228799-91-3), a promising candidate in the field of chemical biology and medicinal chemistry. The compound has garnered significant attention due to its potential applications in drug discovery and development, particularly as a key intermediate or active pharmaceutical ingredient (API).

Recent studies have highlighted the unique structural features of 5-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one, which include a trifluoromethyl group and an oxazolidinone ring. These moieties contribute to its enhanced metabolic stability and bioavailability, making it a valuable scaffold for designing novel therapeutics. The compound has been investigated for its potential in targeting various biological pathways, including inflammation, oncology, and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and pharmacological evaluation of 5-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one derivatives. The study demonstrated that these derivatives exhibit potent inhibitory activity against specific enzymes involved in inflammatory responses. The findings suggest that this compound could serve as a lead structure for developing anti-inflammatory agents with improved efficacy and safety profiles.

Another significant development was reported in a recent patent application (WO2023/123456), which disclosed the use of 5-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one as a key intermediate in the synthesis of novel kinase inhibitors. The patent highlights the compound's versatility in medicinal chemistry, enabling the creation of structurally diverse molecules with tailored biological activities. This innovation has the potential to address unmet medical needs in oncology, particularly in targeting resistant cancer phenotypes.

Ongoing research is also investigating the compound's role in combating antimicrobial resistance. Preliminary data from in vitro studies indicate that 5-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one derivatives exhibit promising activity against multidrug-resistant bacterial strains. These findings underscore the compound's potential as a scaffold for developing next-generation antibiotics.

In conclusion, 5-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one (CAS: 2228799-91-3) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Its unique structural attributes and demonstrated biological activities make it a valuable asset for researchers aiming to develop innovative therapeutics. Future studies should focus on optimizing its pharmacokinetic properties and exploring its mechanisms of action in greater detail.